Biemnasterol
Biemnasterol
Biemnasterol is a natural product found in Biemna with data available.
Brand Name:
Vulcanchem
CAS No.:
153229-20-0
VCID:
VC21102609
InChI:
InChI=1S/C28H44O3/c1-17(2)18(3)7-8-19(4)22-9-10-23-21-15-25(30)28(31)16-20(29)11-14-27(28,6)24(21)12-13-26(22,23)5/h7-8,15,18-20,22-25,29-31H,1,9-14,16H2,2-6H3/b8-7+/t18-,19-,20+,22-,23+,24+,25-,26-,27-,28+/m1/s1
SMILES:
CC(C=CC(C)C(=C)C)C1CCC2C1(CCC3C2=CC(C4(C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C28H44O3
Molecular Weight:
428.6 g/mol
Biemnasterol
CAS No.: 153229-20-0
Cat. No.: VC21102609
Molecular Formula: C28H44O3
Molecular Weight: 428.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Biemnasterol is a natural product found in Biemna with data available. |
|---|---|
| CAS No. | 153229-20-0 |
| Molecular Formula | C28H44O3 |
| Molecular Weight | 428.6 g/mol |
| IUPAC Name | (3S,5R,6R,9S,10R,13R,14R,17R)-17-[(2R,3E,5R)-5,6-dimethylhepta-3,6-dien-2-yl]-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,5,6-triol |
| Standard InChI | InChI=1S/C28H44O3/c1-17(2)18(3)7-8-19(4)22-9-10-23-21-15-25(30)28(31)16-20(29)11-14-27(28,6)24(21)12-13-26(22,23)5/h7-8,15,18-20,22-25,29-31H,1,9-14,16H2,2-6H3/b8-7+/t18-,19-,20+,22-,23+,24+,25-,26-,27-,28+/m1/s1 |
| Standard InChI Key | IBFQWGIEQHTWFU-LYHJVHLQSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@@H](C)C(=C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)O)C)O)O)C |
| SMILES | CC(C=CC(C)C(=C)C)C1CCC2C1(CCC3C2=CC(C4(C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(C=CC(C)C(=C)C)C1CCC2C1(CCC3C2=CC(C4(C3(CCC(C4)O)C)O)O)C |
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